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Compound of Interest

Compound Name: 2-Ethyl-4-methylbenzoic acid

CAS No.: 1369815-07-5

Cat. No.: B3100478

Get Quote

Abstract & Introduction
2-Ethyl-4-methylbenzoic acid (C₁₀H₁₂O₂) is a critical substituted benzoic acid intermediate,

notably utilized in the synthesis of heterocyclic modulators for lipid synthesis pathways [1].

While often isolated as a crude precipitate following the hydrolysis of its corresponding ester,

pharmaceutical-grade applications require high purity (>99.5%) to prevent downstream side

reactions.

The primary challenge in purifying this compound lies in separating it from structural isomers

(e.g., 2-ethyl-5-methylbenzoic acid) and unreacted starting materials. This Application Note

details an optimized recrystallization protocol utilizing a binary solvent system (Ethanol/Water).

This method exploits the steep solubility curve of the carboxylic acid moiety in aqueous

alcohols, ensuring high recovery yields while effectively rejecting non-polar organic impurities.
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Property Data Notes

CAS Number 1369815-07-5 Verified Identifier [2]

Molecular Formula C₁₀H₁₂O₂ MW: 164.20 g/mol

Physical State White to Off-white Solid Crystalline

Predicted Melting Point 110–130°C
Empirical determination

required per batch

Solubility Profile
Soluble in alcohols, DMSO;

Insoluble in water

pH-dependent aqueous

solubility

Solvent Selection Strategy
The purification logic relies on the "Like Dissolves Like" principle, modified by temperature

dependence. Substituted benzoic acids form stable dimers in non-polar solvents (like toluene)

but dissociate in polar protic solvents (alcohols).

We evaluated three solvent systems based on the Hansen Solubility Parameters (HSP) relative

to the target molecule:

Solvent
System

Mechanism Pros Cons
Recommendati
on

Ethanol / Water
Anti-solvent

Precipitation

Excellent yield;

removes

inorganic salts;

environmentally

benign.

Requires precise

temperature

control to avoid

"oiling out."

Primary Protocol

Toluene
Temperature

Gradient

Excellent for

removing polar

oxidation

byproducts.

Lower recovery

yield; toxicity

concerns.

Secondary

Option

Ethyl Acetate /

Hexane

Polymorph

Control

Good for

controlling crystal

habit.

Flammable;

Hexane is

neurotoxic.

Not

Recommended
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Mechanism of Purification
The Ethanol/Water system functions via a metastable zone width manipulation. The compound

is highly soluble in hot ethanol. As water (anti-solvent) is added, the dielectric constant of the

medium increases, reducing the solubility of the lipophilic acid. Cooling drives the target

molecule out of solution into a crystalline lattice, while impurities remain dissolved in the mother

liquor.

Detailed Recrystallization Protocol
Materials Required[1][2][3][4][5]

Crude 2-Ethyl-4-methylbenzoic acid (purity >85%)

Solvent A: Ethanol (Absolute or 95%)

Solvent B: Deionized Water (Type II)

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, vacuum

filtration setup (Büchner funnel).

Step-by-Step Methodology
Phase 1: Dissolution

Charge: Place 10.0 g of crude 2-ethyl-4-methylbenzoic acid into a 250 mL round-bottom

flask.

Solvent A Addition: Add 30 mL of Ethanol.

Heating: Equip with a reflux condenser and heat the mixture to reflux (approx. 78°C) with

stirring.

Check: If the solid does not dissolve completely, add Ethanol in 2 mL increments until a clear

solution is obtained.

Note: If black specks (insolubles) remain, perform a hot filtration through a pre-warmed

glass frit or Celite pad immediately.
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Phase 2: Nucleation & Crystallization
Anti-Solvent Addition: While maintaining a gentle boil, slowly add hot Deionized Water

(approx. 80-90°C) via the top of the condenser.

Endpoint: Stop adding water the moment a faint, persistent turbidity (cloudiness) appears.

Re-dissolution: Add 1-2 mL of Ethanol to clear the turbidity and return to a homogenous

solution.

Slow Cooling (Critical): Remove the heat source. Allow the flask to cool to room temperature

undisturbed on a cork ring.

Science: Rapid cooling causes precipitation (trapping impurities). Slow cooling promotes

crystal growth (excluding impurities).

Ice Bath: Once at room temperature (approx. 25°C), place the flask in an ice-water bath (0-

4°C) for 30 minutes to maximize yield.

Phase 3: Isolation & Drying
Filtration: Collect the crystals via vacuum filtration using a Büchner funnel.

Washing: Wash the filter cake with 2 x 10 mL of cold Ethanol/Water (1:1 mixture).

Caution: Do not use pure ethanol for washing, as it will redissolve the product.

Drying: Dry the solid in a vacuum oven at 45°C for 4 hours or until constant weight is

achieved.

Process Analytical Technology (PAT) & Validation
To ensure the protocol's success, the following Quality Control (QC) checks are mandatory.

Purity Analysis (HPLC)
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
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Mobile Phase: A: 0.1% Phosphoric Acid in Water; B: Acetonitrile. Gradient 10% B to 90% B

over 15 mins.

Detection: UV at 230 nm (Benzoic acid absorption max).

Acceptance Criteria: Area % > 99.0%.

Structural Verification (1H-NMR)
Solvent: DMSO-d6.

Key Signals:

~12.0-13.0 ppm (Broad singlet, 1H, -COOH)

~7.7-7.8 ppm (Doublet, 1H, Ar-H ortho to COOH)

~2.6 ppm (Quartet, 2H, -CH₂-CH₃)

~2.3 ppm (Singlet, 3H, -CH₃)

Visualizing the Workflow
The following diagram illustrates the logical flow and critical decision points in the purification

process.
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Figure 1: Step-by-step purification workflow for 2-ethyl-4-methylbenzoic acid, emphasizing

the critical hot filtration and nucleation steps.

Troubleshooting Guide
Observation Root Cause Corrective Action

"Oiling Out" (Liquid droplets

form instead of crystals)

Temperature dropped too fast

or solvent mixture is too polar.

Re-heat to reflux. Add slightly

more Ethanol. Cool much

slower (wrap flask in towel).

Low Yield (<50%)

Too much solvent used or

product is too soluble in

mother liquor.

Concentrate mother liquor by

rotary evaporation and repeat

cooling (Second Crop).

Colored Impurities Persist
Oxidation byproducts trapped

in lattice.

Add activated charcoal (1-2

wt%) during the hot dissolution

step, then hot filter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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